2-(2,6-Difluorophenyl)-4,6-dimethoxypyrimidine

• IUPAC Name: 2-(2,6-difluorophenyl)-4,6-dimethoxypyrimidine
• InChI: InChI=1S/C12H10F2N2O2/c1-17-9-6-10(18-2)16-12(15-9)11-7(13)4-3-5-8(11)14/h3-6H,1-2H3
• InChI Key: IPQCTNRJKRBBIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)C2=C(C=CC=C2F)F)OC
• Molecular Formula: C12H10F2N2O2
• DSSTOX Substance ID: DTXSID50382641
• Molecular Weight: 252.22 g/mol
• CAS RN: 402497-50-1

Description

The compound 2-(2,6-Difluorophenyl)-4,6-dimethoxypyrimidine is a pyrimidine derivative, which is a class of heterocyclic aromatic organic compounds. Pyrimidine derivatives are known for their diverse range of biological activities and are often used in pharmaceuticals and agrochemicals. Although the specific compound is not directly studied in the provided papers, related compounds with dimethoxypyrimidine structures have been synthesized and analyzed for their potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related dimethoxypyrimidine compounds involves multicomponent reactions that can be facilitated by microwave irradiation. For instance, the study on the synthesis of 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones demonstrates a metal-free multicomponent synthesis using aromatic aldehydes, 6-amino-2,4-dimethoxypyrimidine, and dimedone in glacial acetic acid under microwave conditions. This method offers advantages such as shorter reaction times, higher yields, and simpler purification processes .

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by the presence of a pyrimidine ring, which can be substituted with various functional groups. In the case of the related compound 2-amino-4,6-dimethoxypyrimidine, its structure has been characterized by spectroscopic measurements, including NMR, FT-IR, mass, and UV-visible spectra. These techniques provide detailed information about the molecular framework and the nature of the substituents on the pyrimidine ring .

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions, including coupling and hydrogen bonding. For example, the synthesis of 2-((2-amino-4,6-dimethylpyrimidine-5yl)diazenyl)benzoic acid involves diazotization and coupling reactions. The study of hydrogen-bonded supramolecular motifs in related compounds like 2-amino-4,6-dimethoxypyrimidinium picrate reveals the ability of the pyrimidine derivatives to form complex hydrogen-bonded structures, which can significantly influence their chemical reactivity and interaction with biological targets .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are influenced by their molecular structure and the nature of their substituents. The presence of electron-donating or electron-withdrawing groups, such as methoxy or fluorine atoms, can affect properties like solubility, melting point, and reactivity. The supramolecular interactions, such as hydrogen bonding, also play a crucial role in determining the solid-state properties of these compounds, as seen in the crystal structures of related pyrimidinium picrates .

Mechanism of Action

Mode of Action

The exact mode of action of 2-(2,6-Difluorophenyl)-4,6-dimethoxypyrimidine is currently unknown . The compound’s interaction with its targets and the resulting changes at the molecular level are subjects of ongoing research.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(2,6-Difluorophenyl)-4,6-dimethoxypyrimidine . These factors can include pH, temperature, presence of other molecules, and more.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.